Cas no 1864955-63-4 (3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol
• CAS No: 1864955-63-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6135115
• PubChem ID: 126978714
• Update Time: 2025-06-26

3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1851207
• 1864955-63-4
• 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol

• Inchi： 1S/C8H13N3O/c1-6-3-10-11(2)7(6)8(12)4-9-5-8/h3,9,12H,4-5H2,1-2H3
• InChI Key： MZNOXYFWRHKXTQ-UHFFFAOYSA-N
• SMILES： OC1(C2=C(C)C=NN2C)CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol

Introduction to 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol (CAS No. 1864955-63-4) and Its Emerging Applications in Chemical Biology

3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol, identified by its CAS number 1864955-63-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the azetidinone class, which is characterized by a five-membered lactam ring fused with a pyrazole moiety. The presence of both dimethylpyrazole and azetidinone functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

The pyrazole moiety, in particular, is a well-known pharmacophore that has been extensively explored in medicinal chemistry. Its nitrogen-rich structure allows for hydrogen bonding interactions with biological targets, making it an attractive component in the design of small-molecule inhibitors and modulators. In contrast, the azetidinone ring system introduces rigidity and conformational constraints, which can enhance binding affinity and selectivity. The combination of these structural elements in 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol suggests potential applications in modulating enzyme activity, receptor binding, and other cellular processes.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological relevance of such compounds. The dimethylpyrazole substituent, for instance, has been shown to influence electronic properties and metabolic stability, making it a critical factor in drug-like characteristics. Studies have demonstrated that modifications at this position can significantly alter pharmacokinetic profiles and target interactions. This underscores the importance of structure-activity relationship (SAR) analysis when designing derivatives of 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role as a scaffold for developing novel bioactive molecules. The azetidinone core has been implicated in various biological pathways, including inflammation, angiogenesis, and cancer metabolism. For example, recent research has highlighted the inhibitory effects of azetidinone derivatives on matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and tumor progression. By incorporating a pyrazole group into the azetidinone framework, researchers aim to enhance specificity and potency against target enzymes or receptors.

The dimethylpyrazole substituent further refines the pharmacological profile of 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol by influencing its solubility, lipophilicity, and metabolic clearance. These properties are crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. In vitro studies have shown that derivatives of this compound exhibit promising activity against bacterial pathogens by interfering with essential metabolic pathways. Additionally, preclinical investigations suggest potential applications in treating inflammatory disorders through modulation of cytokine production and immune cell signaling.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol. Predictive models can rapidly assess structural features that correlate with biological activity, allowing for targeted synthesis of analogs with enhanced properties. This approach has been particularly effective in identifying compounds that exhibit dual functionality—interacting with multiple targets to achieve synergistic therapeutic effects. The combination of computational predictions with experimental validation provides a robust framework for optimizing lead compounds derived from this scaffold.

Future directions in the study of 3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol may focus on exploring its role in epigenetic regulation and signal transduction pathways. The unique structural motifs present in this compound could serve as probes to investigate molecular mechanisms underlying diseases such as neurodegeneration and metabolic disorders. Furthermore, green chemistry principles may be applied to develop sustainable synthetic routes for producing analogs on an industrial scale—a critical consideration for translating laboratory findings into clinical applications.

In conclusion,3-(1,4-dimethyl-1H-pyrazol-5-yl)azetidin-3-ol (CAS No. 1864955–63–4) represents a promising chemical entity with diverse biological potential. Its combination of structural features—particularly the pyrazole, dimethylpyrazole, and azetidinone moieties—makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance in advancing chemical biology is likely to grow significantly over the coming years.